2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-6-(4-methylphenyl)pyridazin-3-one
• InChI: InChI=1S/C20H15ClN4O2/c1-13-2-4-14(5-3-13)17-10-11-19(26)25(23-17)12-18-22-20(24-27-18)15-6-8-16(21)9-7-15/h2-11H,12H2,1H3
• InChI Key: LJYUGNJVAORPRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC3=NC(=NO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H15ClN4O2
• Molecular Weight: 378.8 g/mol
• CAS No.: 1040658-01-2

Description

This compound features a 2,3-dihydropyridazin-3-one core substituted at the 2-position with a [3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl group and at the 6-position with a 4-methylphenyl moiety. The 1,2,4-oxadiazole ring is a bioisostere for ester or amide groups, enhancing metabolic stability and binding affinity in drug design .

Biological Activity

The compound 2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one is a complex heterocyclic molecule that has garnered attention due to its potential biological activities. This article reviews the synthesis, structural characteristics, and biological activities of this compound based on diverse research findings.

Synthesis and Structural Characteristics

The synthesis of the compound involves the condensation reaction between 5-chloromethyl-3-(4-chlorophenyl)-1,2,4-oxadiazole and 5-mercapto-2-methyl-1,3,4-thiadiazole . The resulting structure features a unique arrangement of three rings: a benzene ring, an oxadiazole ring, and a thiadiazole ring, which are coplanar due to the extended aromatic system. The molecular formula is $C_{12}H_9ClN_4OS_2$ with a molecular weight of 292.79 g/mol .

Anticancer Properties

Recent studies have highlighted the anticancer potential of similar compounds derived from oxadiazoles. For instance, derivatives have shown significant activity against glioblastoma cells by inhibiting key kinases involved in cancer progression. Specifically, compounds related to N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles demonstrated low micromolar activity against the AKT kinase pathway, which is critical in glioma malignancy .

Compound	Activity	Target
2-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(4-methylphenyl)-2,3-dihydropyridazin-3-one	Anticancer	Glioblastoma

Antimicrobial Activity

The compound exhibits strong antimicrobial properties against various bacterial strains. Research has indicated that derivatives containing oxadiazole structures possess significant inhibitory activity against Staphylococcus aureus , suggesting potential applications in developing new antimicrobial agents .

Case Studies

Several case studies have explored the biological activity of related compounds:

• In vitro Studies on Glioblastoma : A study evaluated multiple compounds for their ability to inhibit glioblastoma cell growth. Compounds similar to the target compound displayed promising results in both 2D and 3D culture systems .
• Antimicrobial Screening : Another study focused on the antimicrobial efficacy of oxadiazole derivatives against clinical isolates of bacteria. The results indicated that these compounds could serve as lead candidates for antibiotic development .

Comparison with Similar Compounds

Core Heterocyclic Systems

• Target Compound: Combines a dihydropyridazinone (6-membered ring with two adjacent nitrogen atoms) and a 1,2,4-oxadiazole (5-membered ring with two nitrogen and one oxygen atom).
• BG01165 (CAS 1113108-17-0): Shares the dihydropyridazinone core but substitutes the oxadiazole-linked ethyl group with a fluorophenyl moiety. Molecular weight (396.80 g/mol) is lower than the target compound (estimated ~425–435 g/mol based on analogs) .
• Compound 12 () : Contains a pyridine-triazole-pyrrolothiazolopyrimidine scaffold, differing significantly in ring systems but retaining substituted aryl groups (e.g., 4-chlorophenyl), which may influence similar biological pathways .

Substituent Analysis

Compound Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)
Target Compound	4-Chlorophenyl (oxadiazole), 4-methylphenyl (pyridazinone)	C₂₁H₁₆ClN₅O₂	~425–435 (estimated)
BG01165	4-Fluorophenyl (pyridazinone), ethyl-linked oxadiazole	C₂₀H₁₄ClFN₄O₂	396.80
Compound 46 ()	4-Chlorophenethyl (oxadiazole), benzo[d]imidazolone	C₁₇H₁₂ClN₅O₂	361.76
Compound 6 ()	4-Methylbenzylsulfanyl-triazole, ethyl group	C₂₃H₂₃N₅O₂S	433.53

• Electron-Withdrawing vs.
• Synthetic Yields: Compounds with trifluoromethyl groups (e.g., , Compounds 47–51) show lower yields (30–71%), likely due to steric or electronic challenges during synthesis.